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Compound of Interest

Compound Name: Basic Red 51

Cat. No.: B079145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Basic Red 51 for dyeing

acrylic fibers in a research setting. The information compiled offers detailed experimental

protocols, quantitative data on dyeing parameters and fastness properties, and visualizations of

the dyeing process and underlying chemical interactions.

Introduction to Basic Red 51 and Acrylic Dyeing
Basic Red 51 is a cationic azo dye widely used for dyeing acrylic and modified polyester fibers.

[1] Its vibrant red hue and good fastness properties make it a popular choice in the textile

industry.[2][3] The dyeing of acrylic fibers with basic (cationic) dyes is an ionic process. Acrylic

fibers contain anionic groups (sulfonate or carboxylate) as a result of the copolymerization

process.[4] These negatively charged groups serve as dye sites for the positively charged

colored cations of Basic Red 51, forming strong ionic bonds.[5] This strong interaction results

in dyeings with excellent wash fastness.[5]

The dyeing process is significantly influenced by temperature, pH, and the use of auxiliary

chemicals such as retarders and leveling agents.[6] Careful control of these parameters is

crucial for achieving a level and reproducible dyeing.

Quantitative Data
Table 1: Physicochemical Properties of Basic Red 51
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Property Value Reference

C.I. Name Basic Red 51 [7]

CAS Number 12270-25-6 [7]

Molecular Formula C₁₃H₁₈ClN₅ [7][8]

Molecular Weight 279.77 g/mol [7][8]

Appearance Purple powder [3][7]

Solubility Soluble in water and alcohol [2][3]

Compatibility Value (K) 3 [3][7]

f Value 1.05 [3][7]

Table 2: Recommended Dyeing Conditions for Basic Red
51 on Acrylic Fibers

Parameter Recommended Value Reference

Dye Concentration 1-2% (on weight of fiber) [9]

pH 4.0 - 6.0 [3][7]

pH Adjustment
Acetic acid and Sodium

acetate buffer
[3][10]

Dyeing Temperature 95 - 100°C [9][10]

Dyeing Time
45 - 60 minutes at dyeing

temperature
[4][9]

Liquor Ratio 1:30 - 1:40 [9][10]

Retarder
0.2 - 1.0% (e.g., Cationic

retarder)
[9][11]

Leveling Agent 0.3 - 0.5% (e.g., 1227) [11]

Electrolyte (optional)
2.5 - 6% Glauber's salt

(Na₂SO₄)
[9][10]
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Table 3: Colorfastness Properties of Basic Red 51 on
Acrylic Fibers

Fastness Property Rating (ISO Scale 1-5) Reference

Light Fastness 6 [7]

Perspiration Fastness (Fading) 4-5 [7]

Perspiration Fastness

(Staining)
4-5 [7]

Ironing Fastness (Fading) 3 [7]

Ironing Fastness (Staining) 4-5 [7]

Soaping Fastness (Fading) 4-5 [7]

Soaping Fastness (Staining) 4-5 [7]

Experimental Protocols
Protocol for Dyeing Acrylic Fibers with Basic Red 51
This protocol describes a standard laboratory procedure for dyeing acrylic fabric or yarn.

Materials:

Acrylic fiber substrate (fabric or yarn)

Basic Red 51 dye

Acetic acid (glacial)

Sodium acetate

Cationic retarder

Leveling agent (e.g., 1227)

Glauber's salt (anhydrous sodium sulfate)
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Distilled or deionized water

Laboratory dyeing machine (e.g., water bath with shaker, infrared dyeing machine)

Beakers, graduated cylinders, and pipettes

pH meter

Analytical balance

Procedure:

Preparation of the Dyebath:

Calculate the required amount of Basic Red 51, acetic acid, sodium acetate, retarder,

leveling agent, and Glauber's salt based on the weight of the acrylic fiber and the desired

liquor ratio (e.g., 1:40).

In a beaker, make a paste of the calculated amount of Basic Red 51 with a small amount

of cold water. Add hot water (80-90°C) to dissolve the dye completely.

In the dyeing vessel, add the required volume of distilled water.

Add the dissolved dye solution to the dyeing vessel.

Add the calculated amounts of acetic acid and sodium acetate to achieve a pH of 4.5-5.0.

Verify the pH using a calibrated pH meter.

Add the retarder, leveling agent, and Glauber's salt to the dyebath. Stir until all

components are fully dissolved.

Dyeing Process:

Introduce the pre-wetted acrylic fiber substrate into the dyebath at an initial temperature of

50-60°C.[4]

Raise the temperature of the dyebath to the dyeing temperature (95-100°C) at a rate of 1-

2°C per minute.[6]
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Maintain the dyeing temperature for 45-60 minutes, ensuring continuous agitation of the

dyebath.

After the dyeing time has elapsed, cool the dyebath slowly to 60-70°C.

Rinsing and Drying:

Remove the dyed acrylic fiber from the dyebath.

Rinse the fiber thoroughly with warm water, followed by a cold water rinse, until the rinsing

water is clear.

Squeeze or centrifuge the rinsed fiber to remove excess water.

Dry the dyed fiber in an oven or air-dry at room temperature.

Protocol for Colorfastness to Washing (ISO 105-C06)
This protocol provides a general outline for assessing the wash fastness of the dyed acrylic

fibers.

Materials:

Dyed acrylic specimen

Multifiber test fabric

ISO standard soap solution

Sodium carbonate solution

Launder-Ometer or similar apparatus

Grey scale for assessing color change

Grey scale for assessing staining

Procedure:
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Prepare a composite specimen by sewing the dyed acrylic fabric to a piece of multifiber test

fabric.

Prepare the wash liquor containing the specified concentrations of ISO standard soap and

sodium carbonate in distilled water.

Place the composite specimen in a stainless-steel container of the Launder-Ometer with the

required volume of wash liquor and stainless-steel balls (if required by the specific test

method).

Run the test for the specified time and temperature (e.g., 30 minutes at 40°C or 60°C).

After the test, remove the specimen, rinse it thoroughly with cold water, and dry it in air at a

temperature not exceeding 60°C.

Assess the change in color of the dyed specimen and the degree of staining on the multifiber

test fabric using the appropriate grey scales under standard lighting conditions.
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Caption: Experimental workflow for dyeing acrylic fibers with Basic Red 51.
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Caption: Ionic interaction between Basic Red 51 and acrylic fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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